Cas no 2383612-20-0 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-4-carboxylic acid)

• Product Name: 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-4-carboxylic acid
• CAS No: 2383612-20-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• MDL: MFCD34185729
• CID: 5611547
• PubChem ID: 165891115
• Update Time: 2025-05-22

5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid
• EN300-814242
• 2383612-20-0
• 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-4-carboxylic acid

• MDL： MFCD34185729
• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)14-6-7-15-8(4-5-13-15)9(14)10(16)17/h4-5,9H,6-7H2,1-3H3,(H,16,17)
• InChI Key： WSARRLSSUNEROI-UHFFFAOYSA-N
• SMILES： O(C(N1CCN2C(=CC=N2)C1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-4-carboxylic acid

Comprehensive Overview of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid (CAS No. 2383612-20-0)

The compound 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid (CAS No. 2383612-20-0) is a highly specialized heterocyclic building block widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core and a tert-butoxycarbonyl (Boc) protecting group, makes it invaluable for drug discovery, particularly in the development of kinase inhibitors and small molecule therapeutics. Researchers and chemists frequently search for this compound due to its role in peptide coupling and medicinal chemistry applications, aligning with the growing demand for novel biologically active compounds.

In recent years, the interest in 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid has surged alongside advancements in targeted drug delivery and cancer therapeutics. The compound’s Boc-protected carboxylic acid functionality allows for selective deprotection, enabling precise modifications in multi-step syntheses. This property is critical for designing high-affinity ligands and proteolysis-targeting chimeras (PROTACs), a hot topic in degradation-based therapeutics. As such, it frequently appears in literature discussing fragment-based drug design and structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2383612-20-0 serves as a versatile intermediate for constructing N-heterocyclic scaffolds. Its pyrazolo[1,5-a]pyrazine moiety is particularly attractive for modulating pharmacokinetic properties, such as solubility and metabolic stability. Laboratories often inquire about its storage conditions, handling protocols, and commercial availability, reflecting its practical significance. Moreover, its compatibility with solid-phase peptide synthesis (SPPS) and cross-coupling reactions further broadens its utility in combinatorial chemistry.

The rise of AI-driven drug discovery has also spotlighted compounds like 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid. Computational models frequently incorporate such molecular fragments to predict binding affinities and off-target effects. Searches for "Boc-protected heterocycles in drug design" or "pyrazolo[1,5-a]pyrazine derivatives" highlight its relevance in modern cheminformatics. Additionally, its role in green chemistry initiatives—where minimizing synthetic steps is prioritized—further enhances its appeal.

Quality control and analytical characterization of CAS No. 2383612-20-0 are equally critical. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structure. These methods align with industry standards for Good Manufacturing Practice (GMP), ensuring compliance in preclinical development. FAQs often include queries about spectroscopic data interpretation and stability under various pH conditions, underscoring the compound’s technical nuances.

In summary, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylic acid (CAS No. 2383612-20-0) is a cornerstone in modern organic synthesis and pharmaceutical innovation. Its applications span from lead optimization to bioconjugation, addressing key challenges in drug bioavailability and selectivity. As research trends evolve toward personalized medicine and multi-target therapies, this compound will undoubtedly remain a focal point for chemists and biologists alike.